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Compound of Interest

Compound Name:
N-(2,2-dimethoxyethyl)-4-

methylbenzenesulfonamide

Cat. No.: B1334417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and spectral characteristics of N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide, a key intermediate in organic synthesis.

Chemical Identity and Physicochemical Properties
N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide, also known as N-

tosylaminoacetaldehyde dimethyl acetal, is a sulfonamide derivative. Its structure features a

tosyl group attached to an aminoacetaldehyde dimethyl acetal moiety.
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Identifier Value Source

CAS Number 58754-95-3 [1][2]

Molecular Formula C₁₁H₁₇NO₄S [1][2]

Molecular Weight 259.32 g/mol [1][2]

IUPAC Name
N-(2,2-dimethoxyethyl)-4-

methylbenzenesulfonamide
[1]

SMILES
CC1=CC=C(C=C1)S(=O)

(=O)NCC(OC)OC
[1]

InChI Key
YSQNRFLBFRHJBP-

UHFFFAOYSA-N
[1]

Physicochemical Property Value Source

Physical State Solid [2]

Appearance
White crystalline solid

(predicted)

Melting Point

55-57 °C (for the related

compound N-(2-

hydroxyethyl)-4-

methylbenzenesulfonamide)

[3]

Boiling Point Data not available

Solubility

Soluble in dichloromethane

and methanol.[3] Very slightly

soluble in water.[4]

[3][4]

Purity >98% [2]

Synthesis and Experimental Protocols
The primary method for the synthesis of N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide is the reaction of 4-methylbenzenesulfonyl chloride (tosyl
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chloride) with 2,2-dimethoxyethylamine.[1] This is a standard nucleophilic substitution reaction

at the sulfonyl group.

General Experimental Protocol
The following is a generalized experimental protocol based on standard procedures for

sulfonamide synthesis.

Materials:

4-methylbenzenesulfonyl chloride (1.0 eq)

2,2-dimethoxyethylamine (1.0 - 1.2 eq)

Anhydrous dichloromethane (CH₂Cl₂)

Triethylamine (Et₃N) or Pyridine (1.5 - 2.0 eq)

1M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve 2,2-dimethoxyethylamine in anhydrous dichloromethane under an inert atmosphere

(e.g., nitrogen or argon).

Addition of Base: Add triethylamine or pyridine to the solution.

Cooling: Cool the reaction mixture to 0 °C using an ice bath.

Addition of Sulfonyl Chloride: Slowly add a solution of 4-methylbenzenesulfonyl chloride in

anhydrous dichloromethane to the cooled amine solution dropwise over a period of 15-30

minutes, ensuring the temperature remains low.
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Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room

temperature. Continue stirring for 12-24 hours. The reaction progress can be monitored by

Thin Layer Chromatography (TLC).

Work-up:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and extract the aqueous layer three times with

dichloromethane.

Combine the organic layers and wash successively with 1M HCl (to remove excess base),

saturated aqueous NaHCO₃ solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization or column chromatography

on silica gel to yield the pure N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide.[1]

// Reactants reactant1 [label="4-Methylbenzenesulfonyl\nChloride", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; reactant2 [label="2,2-Dimethoxyethylamine", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; base [label="Triethylamine / Pyridine\nin Dichloromethane",

shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

// Reaction Conditions reaction_step [label="Nucleophilic Substitution\n0°C to Room Temp, 12-

24h", shape=cds, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Intermediate Steps workup [label="Aqueous Work-up\n(HCl, NaHCO₃, Brine)",

shape=invhouse, fillcolor="#34A853", fontcolor="#FFFFFF"]; purification

[label="Purification\n(Recrystallization or Chromatography)", shape=octagon,

fillcolor="#34A853", fontcolor="#FFFFFF"];

// Product product [label="N-(2,2-dimethoxyethyl)-4-\nmethylbenzenesulfonamide", shape=box,

style="filled,rounded", fillcolor="#202124", fontcolor="#FFFFFF"];
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// Workflow reactant1 -> reaction_step; reactant2 -> reaction_step; base -> reaction_step;

reaction_step -> workup; workup -> purification; purification -> product; }

Caption: Functional groups and their synthetic potential.

Safety and Handling
Based on available Safety Data Sheets (SDS), N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide is classified with the following hazards.

Hazard Category GHS Classification

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)

Hazardous to the Aquatic Environment (Chronic) Category 4

Precautionary Measures:

Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Avoid

formation of dust. Wear appropriate personal protective equipment (PPE), including gloves,

lab coat, and safety glasses.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Avoid release to the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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